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Compound of Interest

1-(2,5-

Compound Name: Dimethoxybenzyl)piperazine
hydrochloride

CAS No.: 374897-99-1

Cat. No.: B1321116

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride, a piperazine derivative of interest in medicinal
chemistry and drug development. The synthesis is achieved through a reliable one-pot
reductive amination reaction between 2,5-dimethoxybenzaldehyde and piperazine, followed by
conversion to its hydrochloride salt. This application note includes a comprehensive
experimental procedure, characterization data, and a visual workflow diagram to ensure
reproducibility and facilitate its application in a research setting.

Introduction

1-(2,5-Dimethoxybenzyl)piperazine is a versatile chemical intermediate belonging to the
benzylpiperazine class of compounds. These scaffolds are of significant interest in the
development of novel therapeutic agents due to their diverse pharmacological activities. The
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protocol outlined below describes a straightforward and efficient synthesis route, making this
compound readily accessible for further research and development.

Chemical Reaction Scheme

Reaction: Reductive amination of 2,5-dimethoxybenzaldehyde with piperazine, followed by salt

formation.

Characterization Data

The following table summarizes the key physicochemical properties of the synthesized 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride.

Property Value
1-[(2,5-

IUPAC Name dimethoxyphenyl)methyl]piperazine;hydrochlorid
e

CAS Number 374897-99-1[1][2]

Molecular Formula C13H21CIN202[1][2]

Molecular Weight 272.78 g/mol [2]

Appearance White crystalline solid[1]

Purity >98%[1]

Soluble in Methanol, DMSO (30 mg/ml), and

Solubilit
Y DMF (5 mg/mi)[1]

Experimental Protocol

This protocol is adapted from a similar synthesis of a benzylpiperazine derivative and is
expected to provide a good yield of the target compound.[3]

Materials and Reagents:

¢ 2,5-Dimethoxybenzaldehyde
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Piperazine

Sodium cyanoborohydride (NaBHsCN)

Methanol (MeOH)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSQOa)

Hydrochloric acid (gas or solution in a suitable solvent like diethyl ether or isopropanol)
Ice/water bath

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2,5-dimethoxybenzaldehyde (1.0 eq) and
piperazine (2.0 eq) in methanol. Stir the solution at room temperature for 30 minutes.

Reduction: To the stirring solution, add sodium cyanoborohydride (3.0 eq) portion-wise over
15-20 minutes. Continue to stir the reaction mixture at room temperature for another 30
minutes.

Quenching: Carefully quench the reaction by adding an ice/water mixture and continue
stirring for an additional 20 minutes.

Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane (3 x 30 mL).

Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter the drying agent and evaporate the solvent under reduced
pressure to obtain the crude 1-(2,5-dimethoxybenzyl)piperazine as an oil.

Purification (Optional): The crude product can be purified by flash column chromatography
on silica gel using a suitable eluent system (e.g., a gradient of petroleum ether and
dichloromethane).[3]
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» Hydrochloride Salt Formation: Dissolve the purified free base in a minimal amount of a
suitable anhydrous solvent (e.g., diethyl ether or isopropanol). Bubble anhydrous hydrogen
chloride gas through the solution or add a solution of HCI in the chosen solvent until
precipitation is complete.

« |solation: Collect the precipitated white crystals of 1-(2,5-Dimethoxybenzyl)piperazine
hydrochloride by filtration, wash with a small amount of cold solvent, and dry under
vacuum.

Experimental Workflow

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(2,5-Dimethoxybenzyl)piperazine hydrochloride.
Safety Precautions
e This synthesis should be performed in a well-ventilated fume hood.

o Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all
times.

e Sodium cyanoborohydride is a toxic and moisture-sensitive reagent. Handle with care.

e Hydrogen chloride is a corrosive gas. Handle with appropriate safety measures.

Conclusion

The provided protocol offers a reliable and straightforward method for the synthesis of 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride. The detailed steps and characterization data
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will be valuable for researchers in the fields of medicinal chemistry and drug discovery,
enabling them to synthesize this compound for their research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1321116?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/24017/1-2-5-dimethoxybenzyl-piperazine-hydrochloride
https://www.scbt.com/p/1-2-5-dimethoxybenzyl-piperazine-hydrochloride-374897-99-1
https://etd.auburn.edu/bitstream/handle/10415/7754/Synthesis,%20Analysis,%20and%20Pharmacological%20Profile%20of%20Designer%20Piperazine%20Drugs.pdf?sequence=2
https://www.benchchem.com/product/b1321116/docs#application-notes-and-protocols-synthesis-of-1-2-5-dimethoxybenzyl-piperazine-hydrochloride
https://www.benchchem.com/product/b1321116/docs#application-notes-and-protocols-synthesis-of-1-2-5-dimethoxybenzyl-piperazine-hydrochloride
https://www.benchchem.com/product/b1321116/docs#application-notes-and-protocols-synthesis-of-1-2-5-dimethoxybenzyl-piperazine-hydrochloride
https://www.benchchem.com/product/b1321116/docs#application-notes-and-protocols-synthesis-of-1-2-5-dimethoxybenzyl-piperazine-hydrochloride
https://www.benchchem.com/product/b1321116?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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